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Compound of Interest

Compound Name: Cyclohexyldimethoxymethylsilane

Cat. No.: B098902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological properties of cyclohexyldimethoxymethylsilane (CAS No. 17865-32-6). The
information is intended to support risk assessment and ensure safe laboratory and industrial
practices for professionals working with this organosilicon compound.

Chemical and Physical Properties

Cyclohexyldimethoxymethylsilane is a colorless liquid with a slight odor.[1] It is primarily
used as a coupling agent and surface modifier in various industrial applications.[2] Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C9H2002Si [3]
Molecular Weight 188.34 g/mol [3]
Appearance Colorless liquid [1]
Boiling Point 198 °C at 1013 hPa [1]
Melting Point <-50°C [1]
Flash Point 76 °C (closed cup) [1]
Density 0.94 g/cm3 at 25 °C [1]
Vapor Pressure 0.48 hPa at 20 °C [1]
Water Solubility 0.28 g/L at 20 °C (hydrolyzes) [1]

Hazard Identification and Classification

Cyclohexyldimethoxymethylsilane is classified as a skin irritant (Category 2) and is toxic to
aquatic life with long-lasting effects (Chronic Category 2).[1] Upon contact with water, it
undergoes hydrolysis to form cyclohexylmethylsilanediol and methanol.[4] Methanol is a toxic
substance that can cause damage to organs and is highly flammable.[1]

GHS Hazard Statements:
e H315: Causes skin irritation.[1]

e H411: Toxic to aquatic life with long lasting effects.[1]

Toxicological Profile

The toxicological data for cyclohexyldimethoxymethylsilane is primarily derived from studies
submitted for regulatory purposes, such as REACH. The following tables summarize the key
toxicological endpoints and the derived no-effect levels (DNELS) for human health.

Human Health Hazard Assessment
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Endpoint Result Classification
Acute Dermal Toxicity LD50 > 2000 mg/kg bw Not Classified
Skin Irritation Irritating Category 2

Eye Irritation Not irritating Not Classified
Skin Sensitization Not sensitizing Not Classified
Mutagenicity Non-mutagenic Not Classified

o NOAEL (oral, 90d, rat) = 1000 -
Repeated Dose Toxicity Not Classified
mg/kg bw/day

Derived No-Effect Levels (DNELS)

Exposure Route Population Effect DNEL Value
Inhalation Workers Systemic, long-term 98 mg/m3

Dermal Workers Systemic, long-term 13.9 mg/kg bw/day
Inhalation General Population Systemic, long-term 17.5 mg/m3[5]
Dermal General Population Systemic, long-term Not Established
Oral General Population Systemic, long-term 8.33 mg/kg bw/day

Experimental Protocols

Detailed experimental protocols for the toxicological studies on
cyclohexyldimethoxymethylsilane are not publicly available. However, the studies are
generally conducted in accordance with internationally recognized guidelines from the
Organisation for Economic Co-operation and Development (OECD). The following are
descriptions of the likely methodologies used based on these standard guidelines.

Skin Irritation: OECD Test Guideline 439 (In Vitro SKkin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro test assesses the potential of a chemical to cause skin irritation.[6]
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» Test System: A three-dimensional reconstructed human epidermis (RhE) model, which
mimics the properties of the upper layers of human skin, is used.[7]

o Procedure: The test chemical is applied topically to the surface of the RhE tissue.[7] After a
defined exposure period (typically 60 minutes), the chemical is removed by washing.[7]

 Viability Assessment: The tissue is incubated for a post-exposure period (around 42 hours)
to allow for the development of cytotoxic effects.[7] Cell viability is then measured using a
colorimetric assay, such as the MTT assay.[7]

o Classification: If the mean tissue viability is reduced to < 50% of the negative control, the
chemical is classified as a skin irritant (Category 2).[2]

Acute Dermal Toxicity: OECD Test Guideline 402 (Acute
Dermal Toxicity)

This study provides information on the health hazards likely to arise from a short-term dermal
exposure to a substance.[8]

e Animal Model: The test is typically performed on adult rats.[9]

e Procedure: The test substance is applied to a shaved area of the skin (at least 10% of the
body surface area) and held in contact with the skin for a 24-hour period using a porous
gauze dressing.[10]

» Dosage: A limit test is often performed at a dose of 2000 mg/kg body weight.[3]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days after
application.[3] Body weight changes are also recorded.[10]

e Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined. If
no mortality is observed at the limit dose, the LD50 is considered to be greater than 2000
mg/kg.

Environmental Fate and Ecotoxicology
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Cyclohexyldimethoxymethylsilane is classified as toxic to aquatic life with long-lasting
effects.[1] It is expected to hydrolyze in the aquatic environment.

Environmental Fate

The primary environmental fate process for cyclohexyldimethoxymethylsilane is hydrolysis.
[4] In the presence of water, it breaks down to form cyclohexylmethylsilanediol and methanol.

[4]

Predicted No-Effect Concentrations (PNECSs)

Environmental Compartment PNEC Value
Freshwater 0.013 mg/L

Marine water 0.0013 mg/L
Intermittent release 0.13 mg/L

Sediment (freshwater) 5.22 mg/kg dry mass
Sediment (marine water) 0.52 mg/kg dry mass
Saoll 1.04 mg/kg dry mass

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
diagram illustrates a general workflow for PPE selection.
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Personal Protective Equipment (PPE) Selection

Start: Handling Cyclohexyldimethoxymethylsilane

Assess Task-Specific Risks
(e.g., quantity, duration, ventilation)

Respiratory Protection:

Use in a well-ventilated area (fume hood).
If ventilation is inadequate, use a respirator
with an appropriate cartridge.

Skin Protection:
Chemical-resistant gloves (e.qg., nitrile rubber)
Lab coat or coveralls

Eye Protection:
Chemical safety goggles

End: Proceed with Task

Click to download full resolution via product page

Figure 1. Workflow for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[11]

Ignition Sources: Keep away from heat, sparks, and open flames.[11]

Incompatible Materials: Avoid contact with water, acids, and strong oxidizing agents.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures
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First Aid for Cyclol i i Exposure

Exposure Occurs

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Immediately remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. ‘Wash skin with soap and plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth with water.
Seek medical attention. Seek medical attention if irritation persists. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Figure 2. First aid measures for different routes of exposure.

Spill Response
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Spill Response Protocol

Spill Detected

(Evacuate unnecessary personneD
(Ensure adequate ventilatiorD
GVear appropriate PPIa

(Contain the spill with inert absorbent materiaD

(e.g., sand, earth, vermiculite)

:

E:ollect absorbed material into a suitable containeD

for disposal

:

Glean the spill area with a suitable soIvenD

Dispose of waste according to local regulations

Click to download full resolution via product page

Figure 3. Logical workflow for responding to a spill.
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Potential Mechanism of Skin Irritation

The exact mechanism of skin irritation for cyclohexyldimethoxymethylsilane is not fully
elucidated. However, a plausible pathway can be proposed based on its chemical properties

and general mechanisms of skin irritation.
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Proposed Mechanism of Skin Irritation

contacts the skin

'

Hydrolysis on the skin surface
(in the presence of moisture)

.

Formation of:
- Cyclohexylmethylsilanediol
- Methanol

'

(Disruption of the stratum corneum lipid barrieD

(Cyclohexyldimethoxymethylsilane)

by methanol and the silane

Gncreased penetration of irritants)

Keratinocyte activation and release of
pro-inflammatory mediators (e.g., cytokines, chemokines)

Inflammatory response:
- Vasodilation
- Recruitment of immune cells

Clinical Symptoms:
- Redness
- Swelling
- Itching

Click to download full resolution via product page

Figure 4. A proposed signaling pathway for skin irritation.
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Conclusion

Cyclohexyldimethoxymethylsilane is a valuable chemical intermediate with defined hazards,
primarily skin irritation and aquatic toxicity. A thorough understanding of its properties and
adherence to strict safety protocols are essential for its safe use. This guide provides a
comprehensive summary of the available safety data and handling recommendations to assist
researchers, scientists, and drug development professionals in their work with this compound.
It is imperative to consult the full Safety Data Sheet (SDS) and relevant institutional safety
guidelines before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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